(3,5-dimethylisoxazol-4-yl)(4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone

• IUPAC Name: (3,5-dimethyl-1,2-oxazol-4-yl)-[4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H23N7O2/c1-13-4-6-16(7-5-13)26-17(20-22-23-26)12-24-8-10-25(11-9-24)19(27)18-14(2)21-28-15(18)3/h4-7H,8-12H2,1-3H3
• InChI Key: XTQLONPFXRZTIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)C(=O)C4=C(ON=C4C)C
• Molecular Formula: C19H23N7O2
• Molecular Weight: 381.4 g/mol

Description

(3,5-dimethylisoxazol-4-yl)(4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C19H23N7O2 and its molecular weight is 381.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition

Compounds like SB-649868, an orexin 1 and 2 receptor antagonist, are studied for their metabolism and disposition in humans. For instance, a study on SB-649868 revealed its elimination mainly via feces and its extensive metabolism, showing the importance of understanding the metabolic pathways of therapeutic agents. This research highlights the complex metabolic profiles that similar compounds can have and their implications for drug development and therapeutic use (Renzulli et al., 2011).

Pharmacokinetics

The pharmacokinetics of a hypoglycemic agent, alpha-[(dimethylamino)methyl]-2-(3-ethyl-5-methyl-4-isoxazolyl)-1H-indole-3-methanol, was studied in humans, showcasing how such compounds are absorbed, distributed, metabolized, and excreted. This study indicates the necessity of understanding the pharmacokinetics for developing new drugs, as these properties significantly affect their efficacy and safety (Tse et al., 1987).

Therapeutic Applications

Fomepizole, an alcohol dehydrogenase inhibitor, is utilized in treating methanol poisoning, demonstrating the therapeutic applications of compounds targeting specific metabolic pathways. Such studies underscore the potential of structurally or functionally similar compounds in treating poisoning or overdose by inhibiting specific enzymes or metabolic pathways (Brent et al., 2001).

Mechanism of Action

Target of Action

The primary target of the compound (3,5-dimethylisoxazol-4-yl)(4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone is the Androgen Receptor (AR) . The AR is a type of nuclear receptor that is activated by binding any of the androgenic hormones, including testosterone and dihydrotestosterone .

Mode of Action

The compound this compound acts as an inhibitor of the nuclear translocation of the Androgen Receptor . This means that it prevents the AR from moving into the nucleus of the cell, where it would typically act as a transcription factor to regulate gene expression .

Biochemical Pathways

By inhibiting the nuclear translocation of the Androgen Receptor, the compound this compound affects the androgen signaling pathway . This pathway is crucial for the development and maintenance of male sexual characteristics and is involved in the progression of prostate cancer .

Result of Action

The inhibition of the Androgen Receptor’s nuclear translocation by this compound results in the downregulation of genes that are normally activated by the AR . This can lead to the suppression of prostate cancer cell growth .